3,4-diethoxy-N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide

• IUPAC Name: 3,4-diethoxy-N-(1-methyl-2-oxo-3,4-dihydroquinolin-6-yl)benzamide
• InChI: InChI=1S/C21H24N2O4/c1-4-26-18-10-6-15(13-19(18)27-5-2)21(25)22-16-8-9-17-14(12-16)7-11-20(24)23(17)3/h6,8-10,12-13H,4-5,7,11H2,1-3H3,(H,22,25)
• InChI Key: JNKZLCZOFZMLDG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)NC2=CC3=C(C=C2)N(C(=O)CC3)C)OCC
• Molecular Formula: C21H24N2O4
• Molecular Weight: 368.4 g/mol

Description

3,4-diethoxy-N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide is a chemical compound that has been extensively studied in the field of medicinal chemistry. This compound has shown promising results in various scientific research applications, including cancer treatment and drug development.

Scientific Research Applications

Synthesis and Structural Modifications

The synthesis of related compounds involves intricate chemical processes that yield molecules with potential for various applications. For instance, the synthesis of 4,5,8-trimethoxy-9,10-dioxo-9,10-dihydroanthracene-2-carboxylic acid, an analogue of the drug rhein, demonstrates the versatility of chemical modifications to achieve desired biological properties (Owton, Brunavs, Miles, Dobson, & Steggles, 1995) [https://consensus.app/papers/synthesis-owton/38b6f5adf6c4516c907d7bf77b0b746e/?utm_source=chatgpt]. Furthermore, the development of arylamides hybrids from high-affinity σ2 receptor ligands showcases the potential for creating tools for PET radiotracer development, emphasizing the importance of chemical synthesis in advancing diagnostic imaging (Abate, Ferorelli, Contino, Marottoli, Colabufo, Perrone, & Berardi, 2011) [https://consensus.app/papers/arylamides-hybrids-highaffinity-receptor-ligands-tools-abate/e117353607a453bfad28984ed61910e0/?utm_source=chatgpt].

Biological Interactions and Applications

The interaction of synthesized compounds with biological targets is critical for their application in medical research. For example, the evaluation of benzamide analogues for imaging the σ2 receptor status of solid tumors with PET demonstrates the potential of these compounds in oncology (Tu, Xu, Jones, Li, Dumstorff, Vangveravong, Chen, Wheeler, Welch, & Mach, 2007) [https://consensus.app/papers/fluorine18labeled-benzamide-analogues-imaging-receptor-tu/a4bb9fffd7e757e89b113162c7abca0b/?utm_source=chatgpt]. Additionally, studies on the synthesis and radioligand binding of methoxylated tetrahydroisoquinolinium derivatives as ligands for Ca2+-activated K+ channels further illustrate the diverse applications of these compounds in neuroscience (Graulich, Scuvée-Moreau, Alleva, Lamy, Waroux, Seutin, & Liégeois, 2006) [https://consensus.app/papers/synthesis-radioligand-binding-studies-methoxylated-graulich/335b33d6388b5afb820422c5386214c8/?utm_source=chatgpt].